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Compound of Interest

Compound Name: (R)-1-Boc-2-ethylPiperazine

Cat. No.: B112577 Get Quote

Chemical Profile: (R)-1-Boc-2-ethylpiperazine
(R)-1-Boc-2-ethylpiperazine is a chiral organic compound commonly used as a building block

in medicinal chemistry and drug discovery. This guide provides its core chemical properties,

specifically its molecular formula and weight.

Chemical Properties
The fundamental chemical identifiers for (R)-1-Boc-2-ethylpiperazine are its molecular

formula, which details the elemental composition, and its molecular weight, representing the

mass of one mole of the substance.

Property Value

Molecular Formula C₁₁H₂₂N₂O₂[1][2][3][4][5]

Molecular Weight 214.31 g/mol [3][4][5]

IUPAC Name tert-butyl (R)-2-ethylpiperazine-1-carboxylate[3]

CAS Number 393781-70-9[1][2][3]

The structure consists of a piperazine ring substituted with an ethyl group at the second

position and a tert-butoxycarbonyl (Boc) protecting group on one of the nitrogen atoms. The "
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(R)" designation specifies the stereochemistry at the chiral center where the ethyl group is

attached.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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